Cas no 100775-23-3 (Pregn-4-ene-3,20-dione,11-hydroxy-21-(sulfooxy)-, potassium salt (1:1), (11b)-)

• Product Name: Pregn-4-ene-3,20-dione,11-hydroxy-21-(sulfooxy)-, potassium salt (1:1), (11b)-
• CAS No: 100775-23-3
• MF: C₂₁H₃₀O₇S
• MW: 426.52370595932
• CID: 124224
• PubChem ID: 193324
• Update Time: 2025-04-18

Pregn-4-ene-3,20-dione,11-hydroxy-21-(sulfooxy)-, potassium salt (1:1), (11b)- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,11-hydroxy-21-(sulfooxy)-, potassium salt (1:1), (11b)-
• CORTICOSTERONE 21-SULFATE POTASSIUM
• Corticosterone 21-sulfate potassium salt
• 4-Pregnene-11β,21-diol-3,20-dione 21-sulfate
• 11β,21-Dihydroxy-4-pregnene-3,20-dione 21-sulfate
• 11β,21-Dihydroxy-4-pregnene-3,20-dione 21-sulfate, 4-Pregnene-11β,21-diol-3,20-dione 21-sulfate
• BDBM50420242
• (11beta)-11-Hydroxy-21-(sulfooxy)pregn-4-ene-3,20-dione
• DTXSID60911709
• 100775-23-3
• 1105-02-8
• SCHEMBL4948189
• CHEMBL2075012
• [2-[(8S,9S,10R,11S,13S,14S,17S)-11-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hydrogen sulfate
• 11-hydroxy-3,20-dioxopregn-4-en-21-yl hydrogen sulfate
• Corticosterone sulfate

• Inchi： 1S/C21H30O7S/c1-20-8-7-13(22)9-12(20)3-4-14-15-5-6-16(18(24)11-28-29(25,26)27)21(15,2)10-17(23)19(14)20/h9,14-17,19,23H,3-8,10-11H2,1-2H3,(H,25,26,27)/t14-,15-,16+,17-,19+,20-,21-/m0/s1
• InChI Key： DWEMVKUDQCSHGT-HJTSIMOOSA-N
• SMILES： S(=O)(=O)(O)OCC([C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)=O

Computed Properties

• Exact Mass: 464.12717
• Monoisotopic Mass: 464.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 863
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 120.8